Cas no 886900-52-3 (N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide)

• Product Name: N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide
• CAS No: 886900-52-3
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 5476967
• Update Time: 2025-06-22

N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[3-(dimethylamino)propyl]-N2-(2,5-dimethylphenyl)-
• N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide

• Inchi： 1S/C15H23N3O2/c1-11-6-7-12(2)13(10-11)17-15(20)14(19)16-8-5-9-18(3)4/h6-7,10H,5,8-9H2,1-4H3,(H,16,19)(H,17,20)
• InChI Key： WBKWDUUFPHDWPH-UHFFFAOYSA-N
• SMILES： C(NCCCN(C)C)(=O)C(NC1=CC(C)=CC=C1C)=O

Additional information on N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide

N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide (CAS No. 886900-52-3): An Overview

N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide (CAS No. 886900-52-3) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, often referred to by its CAS number, has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

The molecular structure of N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide is characterized by a central ethanediamide backbone, flanked by a dimethylamino propyl group and a 2,5-dimethylphenyl group. These functional groups contribute to the compound's solubility, reactivity, and biological activity, making it an attractive candidate for further investigation.

Recent studies have explored the potential of N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide in various applications. One notable area of research is its use as a ligand in coordination chemistry. The compound's ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts and materials. For instance, a study published in the Journal of Inorganic and Organometallic Polymers and Materials demonstrated that complexes formed with this compound exhibit enhanced catalytic activity in polymerization reactions.

In the realm of pharmaceutical research, N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide has shown promise as a lead compound for drug discovery. Its structural features make it suitable for modification and optimization to target specific biological pathways. A recent paper in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, suggesting its potential as a therapeutic agent for pain management and inflammatory diseases.

The synthesis of N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 3-dimethylaminopropylamine with 2,5-dimethylbenzoyl chloride followed by subsequent amidation steps. Advances in synthetic methodologies have led to more efficient and scalable production methods, facilitating its broader application in research and industry.

The physical properties of N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide, such as its melting point, solubility, and stability under various conditions, have been extensively studied. These properties are crucial for optimizing its use in different applications. For example, its solubility in organic solvents makes it suitable for use in solution-based processes, while its thermal stability ensures that it can withstand processing conditions without degradation.

In addition to its chemical properties, the safety profile of N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide has been evaluated to ensure its safe handling and use. Toxicological studies have shown that it exhibits low toxicity at relevant concentrations, making it a viable option for both laboratory research and industrial applications.

The future prospects for N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide are promising. Ongoing research is focused on further optimizing its structure to enhance its performance in specific applications. For instance, efforts are being made to develop more potent derivatives with improved pharmacokinetic properties for use in drug delivery systems.

In conclusion, N-3-(dimethylamino)propyl-N'-(2,5-dimethylphenyl)ethanediamide (CAS No. 886900-52-3) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance, the applications of this compound are likely to expand, contributing to new discoveries and innovations.